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Compound of Interest

Compound Name: 6-Hydroxy-2-naphthoic acid

Cat. No.: B101515 Get Quote

For researchers, scientists, and drug development professionals navigating the landscape of

high-performance materials, this guide offers an objective comparison of polymers based on 6-
Hydroxy-2-naphthoic acid (HNA). These liquid crystal polymers (LCPs) are renowned for

their exceptional thermal stability, mechanical strength, and chemical resistance, making them

prime candidates for demanding applications in various scientific fields. This report benchmarks

the properties of HNA-based polymers against other leading high-performance thermoplastics,

supported by experimental data and detailed testing protocols.

Data Presentation: A Comparative Analysis
The following tables summarize the key mechanical, thermal, and physical properties of HNA-

based Liquid Crystal Polymers (LCPs), specifically various grades of Vectra™, and compare

them with Polyether ether ketone (PEEK) and another class of LCP, Xydar™.

Table 1: Mechanical Properties of High-Performance Polymers
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Property

Vectra™
A130 (30%
Glass
Filled)

Vectra™
E130i (30%
Glass
Filled)

PEEK
(Unfilled)

Xydar™ G-
930 (30%
Glass
Filled)

Test
Method

Tensile

Strength (psi)
24,000 22,000 14,500 22,000 ASTM D638

Tensile

Modulus (psi)
2,000,000 1,800,000 550,000 2,100,000 ASTM D638

Elongation at

Break (%)
2.2 2.9 35 2.0 ASTM D638

Flexural

Modulus (psi)
2,100,000 1,700,000 600,000 2,000,000 ASTM D790

Notched Izod

Impact (ft-

lb/in)

1.9 2.5 1.0 1.8 ASTM D256

Table 2: Thermal and Physical Properties of High-Performance Polymers
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Property

Vectra™
A130 (30%
Glass
Filled)

Vectra™
E130i (30%
Glass
Filled)

PEEK
(Unfilled)

Xydar™ G-
930 (30%
Glass
Filled)

Test
Method

Melting

Temperature

(°C)

280 280 343 355 ASTM D3418

Heat

Deflection

Temperature

@ 1.8 MPa

(°C)

270 260 157 271 ASTM D648

Coefficient of

Linear

Thermal

Expansion

(flow, ppm/

°C)

5 9 47 10 ASTM E831

Density

(g/cm³)
1.61 1.61 1.32 1.60 ASTM D792

Water

Absorption

(24 hrs, %)

0.02 0.03 0.15 0.04 ASTM D570

Flammability

(UL94)
V-0 V-0 V-0 V-0 UL94

Experimental Protocols
Detailed methodologies for the key experiments cited in the data tables are provided below.

These protocols are based on internationally recognized ASTM standards to ensure

reproducibility and comparability of the results.

Mechanical Properties Testing
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Tensile Properties (ASTM D638):

This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.

Specimen Preparation: Test specimens are prepared in a standard dumbbell shape, either by

injection molding or by machining from a sheet or plate. The dimensions of the specimen

depend on the thickness and rigidity of the material.

Conditioning: Specimens are conditioned at a standard temperature (23 ± 2 °C) and relative

humidity (50 ± 5%) for a minimum of 40 hours prior to testing.

Testing Procedure: The specimen is mounted in the grips of a universal testing machine. A

tensile load is applied to the specimen at a constant rate of crosshead movement until the

specimen fractures. The force and elongation are continuously recorded.

Data Analysis: From the stress-strain curve, the tensile strength, tensile modulus, and

elongation at break are calculated.

Thermal Properties Testing
Melting Temperature (ASTM D3418) and Glass Transition Temperature (ASTM E1356):

Differential Scanning Calorimetry (DSC) is employed to determine the thermal transitions of

polymers.

Sample Preparation: A small sample of the polymer (typically 5-10 mg) is accurately weighed

and hermetically sealed in an aluminum pan.

DSC Analysis: The sample pan and an empty reference pan are placed in the DSC cell. The

cell is heated at a controlled rate (e.g., 10 °C/min). The difference in heat flow between the

sample and the reference is measured as a function of temperature.

Data Interpretation: The melting temperature (Tm) is identified as the peak of the

endothermic melting curve. The glass transition temperature (Tg) is determined as the

midpoint of the step change in the heat flow curve.
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Mandatory Visualization
The following diagrams illustrate key processes and relationships relevant to 6-Hydroxy-2-
naphthoic acid-based polymers.
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Vectra™ Synthesis

Property Testing

6-Hydroxy-2-naphthoic acid (HNA)

Acetylation

4-Hydroxybenzoic acid (HBA)

Melt Polycondensation Vectra™ LCP

Tensile Testing (ASTM D638)

Thermal Analysis (DSC - ASTM D3418)

Impact Testing (ASTM D256)
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To cite this document: BenchChem. [A Comparative Benchmarking Guide to 6-Hydroxy-2-
naphthoic Acid-Based Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101515#benchmarking-the-properties-of-6-hydroxy-
2-naphthoic-acid-based-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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